allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate

• IUPAC Name: 2-O-(2,4-difluorophenyl) 1-O-prop-2-enyl cyclohex-4-ene-1,2-dicarboxylate
• InChI: InChI=1S/C17H16F2O4/c1-2-9-22-16(20)12-5-3-4-6-13(12)17(21)23-15-8-7-11(18)10-14(15)19/h2-4,7-8,10,12-13H,1,5-6,9H2
• InChI Key: ABKPCJYZQKKXBD-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)C1CC=CCC1C(=O)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H16F2O4
• Molecular Weight: 322.30 g/mol

Description

Allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate is an organic compound that belongs to the family of dicarboxylate esters. It is known for its potential biological activities and has been widely studied for its use in various scientific research applications.

Mechanism of Action

The mechanism of action of allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate has been shown to have various biochemical and physiological effects. It has been found to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. Additionally, it has been shown to inhibit the activity of certain enzymes involved in cancer cell metabolism and survival.

Advantages and Limitations for Lab Experiments

One advantage of using allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate in lab experiments is its potential as an anticancer agent. Its ability to inhibit cancer cell growth and induce apoptosis makes it a promising candidate for further research. However, one limitation is its low solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways it targets. Another direction is to explore its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to optimize its synthesis method and improve its solubility for use in lab experiments.

Synthesis Methods

The synthesis of allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate involves the reaction of 2,4-difluorobenzaldehyde with cyclohex-2-en-1-one in the presence of a base, followed by esterification with allyl alcohol. The reaction is typically carried out under reflux conditions and yields the desired compound in good to excellent yields.

Scientific Research Applications

Allyl 2,4-difluorophenyl 4-cyclohexene-1,2-dicarboxylate has been studied for its potential biological activities, particularly its use as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.